molecular formula C8H13N3 B8578569 3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile CAS No. 1555-57-3

3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile

Cat. No. B8578569
CAS RN: 1555-57-3
M. Wt: 151.21 g/mol
InChI Key: AQAGWSWODZXNOM-UHFFFAOYSA-N
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Description

3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1555-57-3

Product Name

3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile

Molecular Formula

C8H13N3

Molecular Weight

151.21 g/mol

IUPAC Name

3-[2-cyanoethyl(ethyl)amino]propanenitrile

InChI

InChI=1S/C8H13N3/c1-2-11(7-3-5-9)8-4-6-10/h2-4,7-8H2,1H3

InChI Key

AQAGWSWODZXNOM-UHFFFAOYSA-N

Canonical SMILES

CCN(CCC#N)CCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 3,3'-iminodipropionitrile (14.4 g, 0.117 mol), acetaldelyde (25.7 g, 0.584 mol), methanol 50 mL), and acetonitrile (400 mL) was added sodium cyanoborohydride (9.6 g, 0.152 mol). The mixture was allowed to stir at room temperature overnight. The solvent was evaporated. The resulting residue was partitioned between dichloromethane and H2O. The dichloromethane layer was washed with water, dried, and evaporated to give a yellow oil, which was distilled by a Kugelrohr apparatus to give the title compound (9.2 g, 52%). 1H NMR (CDCl3, 200 MHz) 2.86 (t, J=7.0 Hz, 4H), 2.64 (q, J=7.0 Hz, 4H), 2.48 (t, J=7.0 Hz, 4H), 1.08 (t, J=7.0 Hz, 3H).
Quantity
14.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
400 mL
Type
reactant
Reaction Step One
Quantity
9.6 g
Type
reactant
Reaction Step Two
Yield
52%

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